Cas no 2228358-34-5 (methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate
• CAS No: 2228358-34-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6255506
• PubChem ID: 165782450
• Update Time: 2025-10-29

methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate
• EN300-1915788
• 2228358-34-5

• Inchi： 1S/C11H13BrO3/c1-7-3-8(5-9(12)4-7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： VNAGLIGQZWCTAE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate

Research Brief on Methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate (CAS: 2228358-34-5): Recent Advances and Applications

The compound methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate (CAS: 2228358-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-hydroxy ester derivative, characterized by its bromo and methyl substituents, exhibits unique structural features that make it a promising intermediate for the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The presence of the bromo group offers opportunities for further functionalization via cross-coupling reactions, enhancing its utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate as a key intermediate in the synthesis of novel COX-2 inhibitors. The study highlighted its efficacy in improving selectivity and reducing off-target effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's hydroxypropanoate moiety was found to enhance binding affinity to the COX-2 active site, while the bromo group facilitated subsequent derivatization to optimize pharmacokinetic properties. These findings underscore its potential as a scaffold for next-generation anti-inflammatory therapeutics.

Another groundbreaking application was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized in the development of proteolysis-targeting chimeras (PROTACs). The bromoaryl group served as a linker to connect target-binding ligands with E3 ubiquitin ligase recruiters, enabling selective degradation of disease-causing proteins. The study demonstrated that methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate-derived PROTACs achieved >80% degradation of target proteins in vitro at nanomolar concentrations, with improved metabolic stability attributed to the methyl substitution pattern.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric hydrogenation have enabled the production of enantiomerically pure forms of this compound. A 2023 Nature Catalysis study described a chiral iridium catalyst system achieving 99% ee for the (R)-enantiomer, which showed 3-fold greater biological activity than the racemic mixture in cellular assays. This stereoselective synthesis method addresses a critical challenge in leveraging such intermediates for drug development, where enantiopurity often dictates therapeutic efficacy and safety profiles.

Ongoing research is exploring the compound's potential in CNS drug delivery, capitalizing on its lipophilicity (calculated logP = 2.8) and ability to cross the blood-brain barrier. Preliminary data from a 2024 preclinical study indicated that derivatives of methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate could serve as carriers for neuroactive compounds, with the bromo group allowing for subsequent radiolabeling (e.g., with 18F for PET imaging). This dual functionality as both therapeutic agent and diagnostic tool represents an exciting frontier in theranostic applications.

As research progresses, several challenges have emerged regarding the scalable synthesis and environmental impact of brominated intermediates. A 2023 green chemistry initiative proposed a biocatalytic route using engineered ketoreductases to produce methyl 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoate with reduced waste generation. This sustainable approach, combined with the compound's versatile reactivity, positions it as a valuable building block for future pharmaceutical innovations across multiple therapeutic areas.